Cas no 1936375-48-2 (4-Fluoro-7-hydroxy-1-benzothiophene-3-carboxylic acid)

• Product Name: 4-Fluoro-7-hydroxy-1-benzothiophene-3-carboxylic acid
• CAS No: 1936375-48-2
• MF: C₉H₅FO₃S
• MW: 212.197604894638
• MDL: MFCD29579650
• CID: 5686262
• PubChem ID: 130916526
• Update Time: 2025-06-08

4-Fluoro-7-hydroxy-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-21427884
• 1936375-48-2
• 4-Fluoro-7-hydroxy-1-benzothiophene-3-carboxylic acid
• 4-fluoro-7-hydroxy-1-benzothiophene-3-carboxyli c acid
• Benzo[b]thiophene-3-carboxylic acid, 4-fluoro-7-hydroxy-

• MDL： MFCD29579650
• Inchi： 1S/C9H5FO3S/c10-5-1-2-6(11)8-7(5)4(3-14-8)9(12)13/h1-3,11H,(H,12,13)
• InChI Key： ZETAMNHDTTYHGA-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2C(=CC=C(C1=2)O)F

Computed Properties

• Exact Mass: 211.99434335g/mol
• Monoisotopic Mass: 211.99434335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.655±0.06 g/cm3(Predicted)
• Boiling Point: 477.2±40.0 °C(Predicted)
• pka: 1.78±0.10(Predicted)

Additional information on 4-Fluoro-7-hydroxy-1-benzothiophene-3-carboxylic acid

Recent Advances in the Application of 4-Fluoro-7-hydroxy-1-benzothiophene-3-carboxylic acid (CAS: 1936375-48-2) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-7-hydroxy-1-benzothiophene-3-carboxylic acid (CAS: 1936375-48-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a benzothiophene core with fluorine and hydroxyl substituents, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Fluoro-7-hydroxy-1-benzothiophene-3-carboxylic acid derivatives as potent inhibitors of protein kinases involved in inflammatory pathways. The researchers synthesized a series of analogs and evaluated their biological activity, revealing that the fluorine substitution at the 4-position significantly enhanced binding affinity to the target enzymes. Molecular docking studies further elucidated the interactions between these compounds and the ATP-binding sites of the kinases.

In another significant development, a research team at the University of Cambridge reported the use of 1936375-48-2 as a key intermediate in the synthesis of novel PET (positron emission tomography) tracers for imaging neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic properties, makes it particularly suitable for this application. The study, published in ACS Chemical Neuroscience, highlighted the compound's potential in the early diagnosis of Alzheimer's disease.

Recent pharmacological investigations have also explored the antioxidant properties of 4-Fluoro-7-hydroxy-1-benzothiophene-3-carboxylic acid. A 2024 paper in Free Radical Biology and Medicine demonstrated that derivatives of this compound exhibit remarkable free radical scavenging activity, suggesting potential applications in the treatment of oxidative stress-related disorders. The presence of both electron-withdrawing (fluoro) and electron-donating (hydroxy) groups on the benzothiophene ring appears to contribute to this unique redox behavior.

From a synthetic chemistry perspective, several innovative routes for the preparation of 1936375-48-2 have been developed recently. A notable advancement came from researchers at MIT, who published a green chemistry approach using continuous flow technology. This method significantly improved the yield (up to 85%) while reducing the environmental impact compared to traditional batch processes. The optimized synthetic protocol has important implications for the scalable production of this valuable building block.

Looking forward, the unique structural features of 4-Fluoro-7-hydroxy-1-benzothiophene-3-carboxylic acid continue to inspire new research directions. Current investigations are exploring its potential in targeted drug delivery systems, where its chemical functionality allows for conjugation with various carrier molecules. Additionally, computational studies are underway to predict novel biological targets for this scaffold, which may lead to the discovery of unexpected therapeutic applications in the coming years.